Cas no 85070-57-1 (Methyl 4-(bromomethyl)-2-fluorobenzoate)

Methyl 4-(bromomethyl)-2-fluorobenzoate structure

85070-57-1 structure

Product Name:Methyl 4-(bromomethyl)-2-fluorobenzoate

CAS No:85070-57-1

MF:C₉H₈BrFO₂

MW:247.061025619507

MDL:MFCD11976782

CID:1011894

PubChem ID:18759821

Update Time:2024-10-26

Methyl 4-(bromomethyl)-2-fluorobenzoate Chemical and Physical Properties

Names and Identifiers

- methyl 4-(bromomethyl)-2-fluorobenzoate
- Benzoic acid, 4-(bromomethyl)-2-fluoro-, methyl ester
- 4-Bromomethyl-2-fluorobenzoic acid methyl ester
- VPJNOBUHVFOGIO-UHFFFAOYSA-N
- methyl 4-bromomethyl-2-fluorobenzoate
- NE15364
- AK153052
- methyl 4-(bromomethyl)-2-fluoro-benzoate
- 4-Bromomethyl-2-fluoro-benzoic acid methyl ester
- CS-B1175
- AKOS024258794
- METHYL4-(BROMOMETHYL)-2-FLUOROBENZOATE
- EN300-105585
- SCHEMBL489064
- BS-13881
- DB-255230
- 85070-57-1
- MFCD11976782
- SY035195
- Methyl 4-(bromomethyl)-2-fluorobenzoate
- MDL： MFCD11976782
- Inchi： 1S/C9H8BrFO2/c1-13-9(12)7-3-2-6(5-10)4-8(7)11/h2-4H,5H2,1H3
- InChI Key： VPJNOBUHVFOGIO-UHFFFAOYSA-N
- SMILES： O=C(C1C(F)=CC(CBr)=CC=1)OC

Computed Properties

Exact Mass: 245.96917g/mol
Monoisotopic Mass: 245.96917g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 3
Complexity: 187
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.4
Topological Polar Surface Area: 26.3

Methyl 4-(bromomethyl)-2-fluorobenzoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-IJ215-200mg	Methyl 4-(bromomethyl)-2-fluorobenzoate	85070-57-1	95%	200mg	658.0CNY	2021-07-14
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-IJ215-50mg	Methyl 4-(bromomethyl)-2-fluorobenzoate	85070-57-1	95%	50mg	262.0CNY	2021-07-14
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-IJ215-100mg	Methyl 4-(bromomethyl)-2-fluorobenzoate	85070-57-1	95%	100mg	473CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-IJ215-250mg	Methyl 4-(bromomethyl)-2-fluorobenzoate	85070-57-1	95%	250mg	993CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-IJ215-1g	Methyl 4-(bromomethyl)-2-fluorobenzoate	85070-57-1	95%	1g	1924.0CNY	2021-07-14
TRC	M297140-10mg	Methyl 4-(Bromomethyl)-2-fluorobenzoate	85070-57-1		10mg	$ 50.00	2022-06-04
TRC	M297140-50mg	Methyl 4-(Bromomethyl)-2-fluorobenzoate	85070-57-1		50mg	$ 185.00	2022-06-04
TRC	M297140-100mg	Methyl 4-(Bromomethyl)-2-fluorobenzoate	85070-57-1		100mg	$ 295.00	2022-06-04
Alichem	A019098259-1g	Methyl 4-(bromomethyl)-2-fluorobenzoate	85070-57-1	95%	1g	$313.60	2023-08-31
Alichem	A019098259-5g	Methyl 4-(bromomethyl)-2-fluorobenzoate	85070-57-1	95%	5g	$950.40	2023-08-31

Methyl 4-(bromomethyl)-2-fluorobenzoate Production Method

Production Method 1

1283718-57-9

85070-57-1

Reaction Conditions

1.1 Reagents: N-Bromosuccinimide , Triphenylphosphine Solvents: Dichloromethane ; 0 °C; overnight, rt
1.2 Reagents: Water ; rt

Reference

Design, synthesis, biological evaluation and in vivo testing of dual phosphodiesterase 5 (PDE5) and histone deacetylase 6 (HDAC6)-selective inhibitors for the treatment of Alzheimer's disease

Rabal, Obdulia; Sanchez-Arias, Juan A.; Cuadrado-Tejedor, Mar; de Miguel, Irene; Perez-Gonzalez, Marta; et al, European Journal of Medicinal Chemistry, 2018, 150, 506-524